Cas no 1160245-62-4 (3-(3-methoxybenzenesulfonyl)azetidine)

• Product Name: 3-(3-methoxybenzenesulfonyl)azetidine
• CAS No: 1160245-62-4
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• MDL: MFCD12197683
• CID: 3159709
• PubChem ID: 25220834
• Update Time: 2025-11-01

3-(3-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenylsulfonyl)azetidine
• 3-(3-methoxybenzenesulfonyl)azetidine
• 1160245-62-4
• 3-(3-Methoxybenzene-1-sulfonyl)azetidine
• ALBB-010110
• STK506213
• azetidine, 3-[(3-methoxyphenyl)sulfonyl]-, hydrochloride
• 3-(3-methoxyphenyl)sulfonylazetidine
• AKOS005172401
• F2167-0734
• 3-[(3-methoxyphenyl)sulfonyl]azetidine
• DTXSID10649363
• EN300-240403
• BP-11698

• MDL： MFCD12197683
• Inchi： 1S/C10H13NO3S/c1-14-8-3-2-4-9(5-8)15(12,13)10-6-11-7-10/h2-5,10-11H,6-7H2,1H3
• InChI Key： CAUSXNFVHDYTRI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 227.06161445Da
• Monoisotopic Mass: 227.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.8Ų

3-(3-methoxybenzenesulfonyl)azetidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(3-methoxybenzenesulfonyl)azetidine

Comprehensive Overview of 3-(3-Methoxybenzenesulfonyl)azetidine (CAS No. 1160245-62-4): Properties, Applications, and Innovations

3-(3-Methoxybenzenesulfonyl)azetidine (CAS No. 1160245-62-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This sulfonyl-substituted azetidine derivative combines a methoxybenzenesulfonyl moiety with a four-membered azetidine ring, offering distinct reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for modulating protein-protein interactions and enzyme inhibition.

The compound's molecular structure (C₁₀H₁₃NO₃S) features a sulfonamide linkage, which contributes to its stability and bioactivity. Recent studies highlight its utility in designing small molecule inhibitors, especially in oncology and neurological disorder research. The methoxy group at the 3-position enhances solubility while maintaining lipophilicity, a critical balance for drug candidates. Analytical techniques like HPLC and NMR confirm its high purity (>98%), making it valuable for precision chemistry applications.

Current trends in medicinal chemistry emphasize the demand for novel heterocyclic compounds, placing 3-(3-methoxybenzenesulfonyl)azetidine at the forefront of scaffold diversification. Its compatibility with click chemistry and cross-coupling reactions enables rapid derivatization, addressing the pharmaceutical industry's need for high-throughput screening libraries. The compound's ADME properties (absorption, distribution, metabolism, excretion) are under investigation, with preliminary data suggesting favorable blood-brain barrier penetration potential.

From a synthetic perspective, this compound exemplifies advances in green chemistry methodologies. Recent patents disclose solvent-free synthesis routes using microwave-assisted techniques, reducing environmental impact while improving yield. Such innovations align with growing industry focus on sustainable chemistry and process intensification. The azetidine ring strain also facilitates ring-opening reactions, creating opportunities for polymer chemistry applications in biodegradable materials.

Quality control protocols for CAS 1160245-62-4 involve rigorous spectroscopic characterization and chiral purity assessment, as stereochemistry significantly impacts biological activity. Storage recommendations typically specify anhydrous conditions at -20°C to prevent hydrolysis of the sulfonamide group. These handling procedures reflect broader best practices for compound management in research facilities.

Emerging applications extend beyond pharmaceuticals into agrochemicals and material science. The compound's structural motifs show promise in developing crop protection agents with improved environmental profiles. Additionally, its electron-withdrawing properties make it a candidate for organic electronics, particularly in charge transport materials for OLED devices. Such interdisciplinary potential underscores why 3-(3-methoxybenzenesulfonyl)azetidine remains a focus of ongoing research.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. The market offers both custom synthesis services and catalog availability, with prices varying based on purity and quantity. Proper safety data sheets should always be consulted, though the compound is not classified as hazardous under standard handling conditions.

Future research directions may explore its structure-activity relationships in greater depth, particularly through computational modeling and fragment-based drug design. The compound's versatility positions it as a valuable tool for addressing current challenges in precision medicine and targeted therapies. As synthetic methodologies advance, we anticipate broader adoption of this scaffold across multiple scientific disciplines.